Cas no 2580202-49-7 (methyl 5-[(3-amino-1H-pyrazol-1-yl)methyl]thiophene-2-carboxylate)

• Product Name: methyl 5-[(3-amino-1H-pyrazol-1-yl)methyl]thiophene-2-carboxylate
• CAS No: 2580202-49-7
• MF: C₁₀H₁₁N₃O₂S
• MW: 237.278240442276
• CID: 6613014
• PubChem ID: 165886131
• Update Time: 2023-12-01

methyl 5-[(3-amino-1H-pyrazol-1-yl)methyl]thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-[(3-amino-1H-pyrazol-1-yl)methyl]thiophene-2-carboxylate
• 2580202-49-7
• EN300-27724446

• Inchi： 1S/C10H11N3O2S/c1-15-10(14)8-3-2-7(16-8)6-13-5-4-9(11)12-13/h2-5H,6H2,1H3,(H2,11,12)
• InChI Key： LRLZDVNUDUKLMG-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC=C1CN1C=CC(N)=N1

Computed Properties

• Exact Mass: 237.05719778g/mol
• Monoisotopic Mass: 237.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 98.4Ų